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Compound of Interest

Compound Name: 4-Chloroaniline

Cat. No.: B138754 Get Quote

Essential Safety and Handling Guide for 4-
Chloroaniline
This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals handling 4-Chloroaniline. Adherence to these procedures is critical due to the

significant health risks associated with this compound.

Warning: 4-Chloroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled,

and may cause cancer.[1][2][3] It is also a skin sensitizer and is very toxic to aquatic life with

long-lasting effects.[1][3] Handle this chemical with extreme caution.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 4-Chloroaniline.
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Property Value

Molecular Formula C₆H₆ClN

Molecular Weight 127.57 g/mol [3]

Appearance White or pale yellow solid[5][6]

Melting Point 67 - 70 °C (153 - 158 °F)[7]

Boiling Point 232 °C (450 °F)[1][7]

Flash Point 132 °C (269.6 °F)[1]

Vapor Pressure 0.03 hPa (0.02 mmHg) at 25 °C (77 °F)[7]

Water Solubility 2.2 - 3.9 g/L at 20 °C[1][7]

Density 1.17 - 1.43 g/cm³ at 20 °C[1][2]

Occupational Exposure

No specific OSHA PEL, NIOSH REL, or ACGIH

TLV has been established. All contact should be

reduced to the lowest possible level as it is a

suspected carcinogen.[4]

Operational and Disposal Plan
This section provides a step-by-step guide for the safe handling and disposal of 4-
Chloroaniline.

Engineering Controls & Storage
Ventilation: Always handle 4-Chloroaniline in a well-ventilated area.[8] Operations should be

conducted under a local exhaust ventilation system, such as a chemical fume hood, to

minimize inhalation exposure.[9]

Storage: Store containers in a cool, dry, and well-ventilated area, tightly closed.[3][4] Keep

away from incompatible materials such as strong acids and oxidizing agents.[4] Protect from

direct light and air.[7][10] The storage area should be locked.[1][11]
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Ignition Sources: Prohibit smoking and open flames where 4-Chloroaniline is used or

stored.[4]

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.

Hand Protection: Wear chemical-resistant gloves tested according to standards like EN 374.

[9][10] Nitrile or neoprene gloves are recommended.[12] Always inspect gloves for integrity

before use.[12]

Eye and Face Protection: Use chemical safety goggles with side shields or a full-face shield.

[9][12]

Body Protection: Wear a lab coat or chemical-resistant suit to prevent skin contact.[9][12] For

significant exposure risks, a dust-tight suit is recommended.[9]

Respiratory Protection: If dust or aerosols can be generated, use a NIOSH-approved

supplied-air respirator with a full facepiece operated in a positive-pressure mode.[4] In case

of inadequate ventilation, respiratory protection is necessary.[3]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all safety precautions have been read and understood.

[1] Confirm that emergency equipment, such as an eyewash station and safety shower, is

accessible.[4]

Weighing and Transfer: Conduct weighing and transfer operations within a chemical fume

hood or other contained ventilation device to prevent dust generation.[8] Avoid creating dust.

[7]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][4] Wash hands

thoroughly with soap and water after handling the chemical and before leaving the work

area.[3][9]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[9][11]

Contaminated work clothes should not be taken home.[4]
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First Aid and Emergency Procedures
Immediate medical attention is required for any exposure.

Inhalation: Move the victim to fresh air and keep them warm and at rest.[1] If breathing is

difficult or has stopped, provide artificial respiration and seek immediate medical help.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[2][11] Wash the affected skin

area immediately and thoroughly with plenty of soap and water.[1][4] Seek prompt medical

attention.[3]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[3][9]

Remove contact lenses if present and easy to do so. Continue rinsing and consult a doctor.

[9][11]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and call a poison center

or doctor immediately.[1][2][3]

Decontamination and Disposal Plan
Waste Classification: 4-Chloroaniline and any materials contaminated with it (e.g., gloves,

wipes, absorbent material) must be treated as hazardous waste.[4][8] The EPA hazardous

waste number for p-chloroaniline is P024.[5][8]

Containerization: Collect waste in suitable, sealed, and clearly labeled containers.[7][12] The

label must include "Hazardous Waste" and the chemical name.[12]

Storage of Waste: Store hazardous waste containers in a designated, secure, and well-

ventilated area.[12]

Disposal: Do not discharge into drains or the environment.[9] Arrange for disposal through a

licensed hazardous waste management company, following all local, state, and federal

regulations.[1][8][12]

Emergency Workflow: 4-Chloroaniline Spill
The following diagram outlines the procedural steps for managing a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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